Methyl 3-amino-4-ethoxybenzoate
Overview
Description
Methyl 3-amino-4-ethoxybenzoate (Methyl 3-A4EB) is an organic compound that is used in a variety of scientific research applications. It is a derivative of benzoic acid and is synthesized by the condensation reaction of ethyl 3-aminobenzoate and methanol. Methyl 3-A4EB has a wide range of uses as a reagent, catalyst, and inhibitor in laboratory experiments.
Scientific Research Applications
Antiparasitic Applications : One study demonstrated that 4-amino-2-ethoxybenzoic acid, closely related to methyl 3-amino-4-ethoxybenzoate, showed significant anti-coccidial activity. This activity was particularly noted in derivatives containing 2-alkoxy, alkythio, and alkylamino groups (Rogers et al., 1964).
Pharmaceutical Synthesis : Another study involved the synthesis of 4-chloro-7-ethoxy-2(3H)-benzoxazolone-6-carboxylic acid as a part of metabolic studies of mosapride, a gastroprokinetic agent. In this context, methyl 3-amino-4-substituted amino-5-chloro-2-ethoxybenzoate derivatives were utilized (Kato & Morie, 1996).
Intermediate in Medicinal Chemistry : In the synthesis of amisulpride, an antipsychotic medication, methyl 3-amino-4-ethoxybenzoate derivatives were used as intermediates (Wang Yu, 2008).
Antimicrobial and Antifungal Activities : Schiff base ligands synthesized from imino-4-methoxyphenol thiazole and derivatives, including 3-(5-nitrothiazol-2-ylimino)methyl)-4-methoxyphenol, showed moderate activity against bacteria and fungi (Vinusha et al., 2015).
Photodynamic Therapy in Cancer Treatment : The synthesis and characterization of a new zinc phthalocyanine with high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups were reported. This compound has potential use in photodynamic therapy for cancer treatment due to its properties as a Type II photosensitizer (Pişkin, Canpolat & Öztürk, 2020).
Biofilm Inhibition : 4-Ethoxybenzoic acid, a structural analog of methyl 3-amino-4-ethoxybenzoate, was found to inhibit Staphylococcus aureus biofilm formation and enhance the biofilm's sensitivity to vancomycin, suggesting potential applications in combating biofilm-related infections (Campbell et al., 2020).
properties
IUPAC Name |
methyl 3-amino-4-ethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-3-14-9-5-4-7(6-8(9)11)10(12)13-2/h4-6H,3,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNOKVXAKUGUQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-4-ethoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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